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Compound of Interest

Compound Name:
1-(3-Chlorobenzoyl)-3-

methylpiperidine

Cat. No.: B1634894

Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-(3-Chlorobenzoyl)-3-
methylpiperidine, a substituted piperidine derivative of interest in medicinal chemistry and

drug discovery. The document details its fundamental molecular characteristics, including its

chemical formula and molecular weight, and explores its physicochemical properties.

Furthermore, this guide outlines a detailed synthetic pathway, provides a step-by-step

experimental protocol, and discusses analytical techniques for its characterization. The

information presented herein is intended to equip researchers and drug development

professionals with the foundational knowledge required for the proficient handling, synthesis,

and analysis of this compound.

Core Molecular Attributes
1-(3-Chlorobenzoyl)-3-methylpiperidine is a chemical compound characterized by a

piperidine ring N-acylated with a 3-chlorobenzoyl group and substituted with a methyl group at

the 3-position of the piperidine ring.
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Molecular Formula and Weight
The fundamental molecular identifiers for this compound are as follows:

Attribute Value Source

Molecular Formula C13H16ClNO [1]

Molecular Weight 237.73 g/mol [1]

CAS Number 346694-95-9 [1]

These values are crucial for stoichiometric calculations in synthesis, as well as for mass

spectrometry analysis.

Physicochemical Properties
While experimental data for 1-(3-Chlorobenzoyl)-3-methylpiperidine is not extensively

documented in publicly available literature, predictive models and data from structurally similar

compounds can provide valuable insights into its physicochemical properties. For instance, the

related compound 1-(3-Chlorobenzoyl)-4-methylpiperidine has a predicted boiling point of

368.4±25.0 °C and a density of 1.151±0.06 g/cm³.[2] These values suggest that 1-(3-
Chlorobenzoyl)-3-methylpiperidine is likely a high-boiling point liquid or a solid at room

temperature with a density slightly greater than water.

Synthesis Pathway and Experimental Protocol
The synthesis of 1-(3-Chlorobenzoyl)-3-methylpiperidine is typically achieved through the

acylation of 3-methylpiperidine with 3-chlorobenzoyl chloride. This is a standard Schotten-

Baumann reaction, which is a widely used method for the formation of amides from amines and

acid chlorides.

Conceptual Synthesis Workflow
The logical flow of the synthesis process is depicted in the following diagram:
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Caption: General workflow for the synthesis of 1-(3-Chlorobenzoyl)-3-methylpiperidine.

Detailed Experimental Protocol
Materials:

3-Methylpiperidine (CAS: 626-56-2)[3]

3-Chlorobenzoyl chloride

Dichloromethane (DCM), anhydrous

Triethylamine (TEA), anhydrous

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate
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Standard laboratory glassware and magnetic stirrer

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 3-methylpiperidine (1.0 equivalent) in anhydrous

dichloromethane.

Addition of Base: Add triethylamine (1.1 equivalents) to the solution and cool the mixture to 0

°C in an ice bath.

Acylation: Slowly add a solution of 3-chlorobenzoyl chloride (1.05 equivalents) in anhydrous

dichloromethane to the stirred reaction mixture. Maintain the temperature at 0 °C during the

addition.

Reaction Progression: After the addition is complete, allow the reaction to warm to room

temperature and stir for 12-16 hours.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the

starting material (3-methylpiperidine) is consumed.

Quenching: Quench the reaction by the slow addition of saturated aqueous sodium

bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3 x volume).

Washing: Combine the organic layers and wash successively with saturated aqueous

sodium bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel, eluting with a

suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 1-(3-
Chlorobenzoyl)-3-methylpiperidine.
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Analytical Characterization
The identity and purity of the synthesized 1-(3-Chlorobenzoyl)-3-methylpiperidine should be

confirmed using standard analytical techniques.

Technique Expected Observations

¹H NMR

Resonances corresponding to the protons of the

3-chlorobenzoyl group and the 3-

methylpiperidine ring. The integration of the

signals should be consistent with the number of

protons in the molecule.

¹³C NMR

Resonances for all 13 carbon atoms in the

molecule, including the carbonyl carbon of the

amide.

Mass Spectrometry (MS)

The molecular ion peak ([M]+ or [M+H]+) should

be observed at m/z corresponding to the

molecular weight of the compound (237.73

g/mol ). The isotopic pattern for the chlorine

atom (³⁵Cl and ³⁷Cl) should also be present.

Infrared (IR) Spectroscopy

A strong absorption band characteristic of the

amide carbonyl (C=O) stretch, typically in the

range of 1630-1680 cm⁻¹.

Safety and Handling
As with any chemical substance, 1-(3-Chlorobenzoyl)-3-methylpiperidine should be handled

with appropriate safety precautions in a well-ventilated fume hood. Personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Consult the Safety Data Sheet (SDS) for detailed information on hazards, handling, and

disposal.

Conclusion
This technical guide has provided a detailed overview of 1-(3-Chlorobenzoyl)-3-
methylpiperidine, covering its core molecular attributes, a proposed synthetic route with a
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detailed experimental protocol, and methods for its analytical characterization. This information

serves as a valuable resource for researchers and professionals engaged in the fields of

chemical synthesis and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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